Cas no 2228516-02-5 (1-(4,4-dimethylcyclohexyl)-4,4-difluorocyclohexane-1-carboxylic acid)

• Product Name: 1-(4,4-dimethylcyclohexyl)-4,4-difluorocyclohexane-1-carboxylic acid
• CAS No: 2228516-02-5
• MF: C₁₅H₂₄F₂O₂
• MW: 274.346672058105
• CID: 6242835
• PubChem ID: 165714447
• Update Time: 2025-10-29

1-(4,4-dimethylcyclohexyl)-4,4-difluorocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4,4-dimethylcyclohexyl)-4,4-difluorocyclohexane-1-carboxylic acid
• 2228516-02-5
• EN300-1955450

• Inchi： 1S/C15H24F2O2/c1-13(2)5-3-11(4-6-13)14(12(18)19)7-9-15(16,17)10-8-14/h11H,3-10H2,1-2H3,(H,18,19)
• InChI Key： MGADWCDVIABCIO-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(CC1)C1CCC(C)(C)CC1)F

Computed Properties

• Exact Mass: 274.17443633g/mol
• Monoisotopic Mass: 274.17443633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(4,4-dimethylcyclohexyl)-4,4-difluorocyclohexane-1-carboxylic acid

Research Brief on 1-(4,4-dimethylcyclohexyl)-4,4-difluorocyclohexane-1-carboxylic acid (CAS: 2228516-02-5)

1-(4,4-dimethylcyclohexyl)-4,4-difluorocyclohexane-1-carboxylic acid (CAS: 2228516-02-5) is a novel chemical entity that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclohexyl and difluorinated structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

The synthesis of 1-(4,4-dimethylcyclohexyl)-4,4-difluorocyclohexane-1-carboxylic acid involves a multi-step process that ensures high purity and yield. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its structural integrity. Researchers have highlighted the compound's stability under physiological conditions, which is a critical factor for its potential use in vivo. The presence of fluorine atoms in the molecule is particularly noteworthy, as it often enhances bioavailability and metabolic stability.

Pharmacological evaluations of 1-(4,4-dimethylcyclohexyl)-4,4-difluorocyclohexane-1-carboxylic acid have revealed its activity against specific biological targets. Preliminary in vitro studies indicate that the compound exhibits inhibitory effects on certain enzymes involved in inflammatory pathways. This suggests its potential application in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its unique chemical structure may offer advantages over existing therapeutics in terms of selectivity and reduced side effects.

Recent in vivo studies have further explored the compound's pharmacokinetics and toxicity profile. Animal models have demonstrated favorable absorption and distribution characteristics, with minimal off-target effects. These findings support the hypothesis that 1-(4,4-dimethylcyclohexyl)-4,4-difluorocyclohexane-1-carboxylic acid could be a viable candidate for clinical development. However, further studies are required to fully elucidate its safety and efficacy in humans.

In conclusion, 1-(4,4-dimethylcyclohexyl)-4,4-difluorocyclohexane-1-carboxylic acid (CAS: 2228516-02-5) represents a promising avenue for pharmaceutical research. Its unique structural features and preliminary pharmacological data underscore its potential as a therapeutic agent. Future research should focus on optimizing its synthesis, expanding its therapeutic indications, and advancing it through preclinical and clinical trials. The compound's development could significantly contribute to the treatment of inflammatory and other related diseases.